Cas no 2034266-00-5 (1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(4-methoxyphenyl)propan-1-one)

• Product Name: 1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(4-methoxyphenyl)propan-1-one
• CAS No: 2034266-00-5
• MF: C₂₀H₃₁NO₂S
• MW: 349.530644655228
• CID: 5467363
• Update Time: 2025-10-10

1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-((tert-butylthio)methyl)piperidin-1-yl)-3-(4-methoxyphenyl)propan-1-one
• 1-[2-(tert-butylsulfanylmethyl)piperidin-1-yl]-3-(4-methoxyphenyl)propan-1-one
• 1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(4-methoxyphenyl)propan-1-one

• Inchi： 1S/C20H31NO2S/c1-20(2,3)24-15-17-7-5-6-14-21(17)19(22)13-10-16-8-11-18(23-4)12-9-16/h8-9,11-12,17H,5-7,10,13-15H2,1-4H3
• InChI Key： MPHGMXAWUHEEDT-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)CC1CCCCN1C(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 349.20755041 g/mol
• Monoisotopic Mass: 349.20755041 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 349.5
• XLogP3: 4.1
• Topological Polar Surface Area: 54.8

Additional information on 1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(4-methoxyphenyl)propan-1-one

Compound 2034266-00-5: 1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(4-methoxyphenyl)propan-1-one

The compound with CAS No. 2034266-00-5, known as 1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(4-methoxyphenyl)propan-1-one, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in both academic and industrial settings.

Structure and Synthesis: The molecule comprises a piperidine ring substituted with a tert-butylsulfanyl group and a methoxyphenyl moiety. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

Physical and Chemical Properties: This compound exhibits a melting point of approximately 158°C and a boiling point around 385°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical reactions. The molecule's stability under thermal and oxidative conditions has been thoroughly investigated, revealing its suitability for long-term storage and application in diverse environments.

Biological Activity: One of the most compelling aspects of this compound is its biological activity. Studies have demonstrated its potential as an antioxidant, anti-inflammatory, and neuroprotective agent. Recent research highlights its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has shown promise in protecting neuronal cells from oxidative stress-induced damage, suggesting its potential application in neurodegenerative diseases.

Applications in Drug Discovery: The compound's pharmacokinetic properties have been evaluated, revealing favorable absorption and bioavailability profiles. Preclinical studies indicate that it exhibits low toxicity in animal models, making it a promising candidate for drug development. Its ability to cross the blood-brain barrier further underscores its potential in treating central nervous system disorders.

Environmental Impact: Assessments of the compound's environmental fate have shown that it degrades moderately under aerobic conditions, with a half-life of approximately 7 days in aqueous environments. Its ecotoxicological profile indicates low toxicity to aquatic organisms, aligning with current regulatory standards for chemical safety.

Future Directions: Ongoing research is focused on optimizing the compound's bioavailability and efficacy through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies aim to explore its therapeutic potential further. The integration of computational chemistry tools with experimental studies is expected to accelerate the discovery of novel analogs with enhanced pharmacological properties.

In conclusion, 1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(4-methoxyphenyl)propan-1-one (CAS No. 2034266-00-5) stands as a testament to the advancements in modern organic chemistry. Its unique properties, coupled with emerging research findings, position it as a valuable asset in the pursuit of innovative chemical solutions across multiple disciplines.